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Compound of Interest

Compound Name: Estrone-d2-1

Cat. No.: B125033

Essential Safety and Handling Guide for Estrone-d2-
1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Estrone-d2-1. The following procedures are
designed to ensure the safe handling and disposal of this compound, minimizing exposure and
environmental impact.

Estrone-d2-1 is the deuterium-labeled form of Estrone, a naturally occurring estrogenic
hormone.[1] Like its unlabeled counterpart, it should be handled with care as it is classified as a
potential carcinogen and reproductive hazard.[2][3][4][5][6]

Personal Protective Equipment (PPE)

To minimize exposure, a comprehensive PPE strategy is mandatory. The following table
summarizes the required equipment for handling Estrone-d2-1.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b125033?utm_src=pdf-interest
https://www.benchchem.com/product/b125033?utm_src=pdf-body
https://www.benchchem.com/product/b125033?utm_src=pdf-body
https://www.benchchem.com/product/b125033?utm_src=pdf-body
https://www.benchchem.com/product/b125033?utm_src=pdf-body
https://www.medchemexpress.com/estrone-d2-1.html
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P22-Estradiol.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.pccarx.com/Documents/msds_pdf/55-1709.pdf?d=638992131915099088
https://www.sigmaaldrich.com/US/en/sds/sigma/e9750?userType=undefined
https://www.spectrumrx.com/media/sds/ES200_AGHS.pdf
https://www.benchchem.com/product/b125033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Two pairs of powder-free nitrile

or neoprene chemotherapy

Prevents skin contact and
absorption. Double-gloving is

recommended for enhanced

Gloves ) protection.[7] Powder-free
gloves meeting ASTM D6978
gloves prevent the
standards.[7][8] o
aerosolization of hazardous
particles.[8]
Disposable, long-sleeved i
Protects skin and personal
gown made of polyethylene- ) o
clothing from contamination.
Gown coated polypropylene or other

laminate materials resistant to

chemical permeation.[7][9]

Standard cloth lab coats are

not sufficient.[7]

Eye Protection

Safety glasses with side

shields or goggles.[2][10]

Protects eyes from dust

particles and splashes.

Face Protection

A face shield should be used in
conjunction with goggles when
there is a significant risk of
splashing.[7][11]

Provides a full barrier for the

face.

Respiratory Protection

An N95 or higher-rated
respirator should be used
when handling the powder
outside of a containment
system or when there is a risk
of aerosolization.[11][12][13]

Minimizes the inhalation of the

powdered compound.

Additional Garb

Disposable head, hair, and

shoe covers.[7][11]

Prevents the spread of
contamination outside of the

laboratory.

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure to hazardous

compounds.
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e Fume Hood: All handling of Estrone-d2-1 in its solid, powdered form and the preparation of
its solutions must be conducted in a certified chemical fume hood.[2][10][12]

e Ventilation: The laboratory should be well-ventilated to ensure any potential vapors or dust
are effectively removed.[14]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[13]
[14]

e For long-term stability, store the stock solution at -80°C (for up to 6 months) or -20°C (for up
to 1 month).[1][15] Avoid repeated freeze-thaw cycles.[1]

o The storage area should be clearly labeled with appropriate hazard warnings.

Preparation of Solutions

e Don all required PPE before beginning any work.

Conduct all weighing and solution preparation activities within a chemical fume hood to
prevent inhalation of the powder and to contain any spills.[2][10]

Use a dedicated set of non-sparking tools for handling the compound.[14]

Consult the product's technical data sheet for solubility information in various solvents.[16]

Clean all equipment and the work surface thoroughly after each use.

Waste Disposal

All waste generated from handling Estrone-d2-1 is considered hazardous waste and must be
disposed of accordingly.
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e Solid Waste: This includes contaminated gloves, gowns, shoe covers, and any other
disposable materials.[2]

o Collect all solid waste in a dedicated, clearly labeled hazardous waste container lined with
a chemically resistant bag.

 Liquid Waste: This includes unused solutions and contaminated solvents.

o Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste
container. Do not pour this waste down the drain.[2]

o Sharps: Any contaminated sharps should be placed in a designated sharps container.

» Disposal Protocol: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
contractor.[17]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3] Remove contaminated clothing.[13] Seek medical attention if irritation
persists.[3]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[3] Seek immediate medical attention.[13]

 Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. Seek
medical attention.

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical
attention.

e Spill:
o Evacuate the immediate area.[2]

o Wear appropriate PPE, including respiratory protection, before attempting to clean the
spill.
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[e]

For a small powder spill, gently cover with an absorbent material to avoid raising dust.

o

Carefully scoop the material into a hazardous waste container.

[¢]

Clean the spill area with a suitable solvent and then wash with soap and water.

[¢]

For a large spill, contact your institution's EHS office immediately.[13]

Quantitative Data Summary

Parameter Value Source
Molecular Formula C1sH20D202 [16]
Formula Weight 272.4 g/mol [16]

) -80°C for up to 6 months;
Storage (Stock Solution) [1][15]
-20°C for up to 1 month

Solubility (DMF) 30 mg/mL [16]

Solubility (DMSO) 20 mg/mL [16]

Handling Workflow
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Estrone-d2-1 Handling Workflow

Preparation

Don Full PPE

:

Prepare Work Area in Fume Hood

l

Retrieve Estrone-d2-1 from Storage

Haneling

Weigh Powdered Compound

l

Prepare Solution

:

Perform Experiment

/ N
pd
- N
Cleanup & DISW ~._ Emergency Protocol
Segregate Waste (Solid, Liquid, Sharps) Spill or Exposure Occurs
4
Decontaminate Work Area and Equipment Follow Emergency Procedures (First Aid/Spill Cleanup)
Doff PPE Report to Supervisor/EHS
Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Estrone-d2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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